2-Bromo-5-hydroxybenzamide

• Molecular Formula: C7H6BrNO2
• Molecular Weight: 216.03 g/mol
• IUPAC Name: 2-bromo-5-hydroxybenzamide
• InChI: InChI=1S/C7H6BrNO2/c8-6-2-1-4(10)3-5(6)7(9)11/h1-3,10H,(H2,9,11)
• InChI Key: QNANKHFCCUUSIR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1O)C(=O)N)Br

Description

2-Bromo-5-hydroxybenzamide (C₇H₆BrNO₂) is a brominated benzamide derivative characterized by a hydroxyl group at the 5-position and a bromine atom at the 2-position of the benzene ring. For instance, 2-Amino-5-bromobenzamide (CAS 16131-66-9) shares a similar brominated benzamide backbone but substitutes the hydroxyl group with an amino group . The hydroxyl group in 2-Bromo-5-hydroxybenzamide likely enhances polarity and hydrogen-bonding capacity, influencing solubility and reactivity compared to non-hydroxylated analogs.

Comparison with Similar Compounds

Structural and Functional Group Comparisons

The table below compares 2-Bromo-5-hydroxybenzamide with structurally related compounds, emphasizing substituent effects:

Compound Name	Substituents (Position)	Molecular Formula	Key Properties/Applications	Reference
2-Bromo-5-hydroxybenzamide	-Br (2), -OH (5), -CONH₂ (1)	C₇H₆BrNO₂	High polarity due to -OH; potential pharmaceutical intermediate (inferred)	N/A (hypothetical)
2-Amino-5-bromobenzamide	-Br (5), -NH₂ (2), -CONH₂ (1)	C₇H₇BrN₂O	Used in kinase inhibition studies; amino group enables hydrogen bonding
2-Bromo-5-methoxybenzoic Acid	-Br (2), -OCH₃ (5), -COOH (1)	C₈H₇BrO₃	Methoxy group increases lipophilicity; precursor for agrochemicals
5-Bromo-2-hydroxybenzaldehyde	-Br (5), -OH (2), -CHO (1)	C₇H₅BrO₂	Crystal structure shows planar geometry; used in coordination chemistry
2-Bromo-5-fluorophenol	-Br (2), -F (5), -OH (1)	C₆H₄BrFO	Halogenated phenol with antimicrobial applications; higher volatility

Key Observations:

• Polarity and Solubility: The hydroxyl group in 2-Bromo-5-hydroxybenzamide increases hydrophilicity compared to methoxy (2-Bromo-5-methoxybenzoic Acid) or amino (2-Amino-5-bromobenzamide) derivatives, which may enhance aqueous solubility .
• Synthetic Pathways: Synthesis of 2-Amino-5-bromobenzamide involves ammonia treatment of brominated precursors , whereas hydroxylated analogs may require protective group strategies to avoid undesired side reactions.